Cas no 38127-00-3 (1,3,5-Cycloheptatriene, 1,2,3,4,5,6,7,7-octafluoro-)

38127-00-3 structure
Product name:1,3,5-Cycloheptatriene, 1,2,3,4,5,6,7,7-octafluoro-
1,3,5-Cycloheptatriene, 1,2,3,4,5,6,7,7-octafluoro- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Cycloheptatriene, 1,2,3,4,5,6,7,7-octafluoro-
- 1,2,3,4,5,6,7,7-octafluorocyclohepta-1,3,5-triene
- LRUSRUZKYAWVRB-UHFFFAOYSA-N
- 38127-00-3
- DTXSID70524506
- perfluorocycloheptatriene
-
- Inchi: InChI=1S/C7F8/c8-1-2(9)4(11)6(13)7(14,15)5(12)3(1)10
- InChI Key: LRUSRUZKYAWVRB-UHFFFAOYSA-N
- SMILES: C1(=C(C(=C(C(C(=C1F)F)(F)F)F)F)F)F
Computed Properties
- Exact Mass: 235.9872
- Monoisotopic Mass: 235.98722530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1,3,5-Cycloheptatriene, 1,2,3,4,5,6,7,7-octafluoro- Related Literature
-
Xiaoting Yu,Xu Jia,Xiaolong Yang,Weisheng Liu,Wenwu Qin RSC Adv., 2014,4, 23571-23579
-
Luyao Mei,Guangxu Wang,Jia Deng,Junfeng Xiao,Xing Guo Soft Matter, 2019,15, 9150-9156
-
Akira Miyazaki,Toshiaki Enoki New J. Chem., 2009,33, 1249-1254
-
Guoqiang Li,Shicheng Yan,Zhiqiang Wang,Xiangyan Wang,Zhaosheng Li,Jinhua Ye,Zhigang Zou Dalton Trans., 2009, 8519-8524
38127-00-3 (1,3,5-Cycloheptatriene, 1,2,3,4,5,6,7,7-octafluoro-) Related Products
- 2230780-65-9(IL-17A antagonist 3)
- 1595954-93-0(1-(furan-2-yl)-3-(oxolan-3-yl)propane-1,3-dione)
- 1218591-94-6(2-[3-(hydroxymethyl)piperidin-1-yl]propanoic acid)
- 2580234-88-2(2-[Benzyl(2-{[(benzyloxy)carbonyl]amino}ethyl)amino]acetic acid)
- 2228649-48-5(1-(3-tert-butylphenyl)-2-(methylamino)ethan-1-one)
- 898419-10-8(1-(3-chloro-4-methoxyphenyl)-4-(2-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione)
- 4747-27-7(methyl(2-{2-(methylamino)ethyldisulfanyl}ethyl)amine)
- 2228300-46-5(3-(2-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-1,2-oxazole-5-carboxylic acid)
- 1207037-54-4(4-butoxy-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide)
- 2098022-83-2(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)-N-methylethan-1-amine)
Recommended suppliers
江苏科伦多食品配料有限公司
Gold Member
CN Supplier
Reagent

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk